Cas no 1604016-24-1 (3-(2-methylquinolin-6-yl)prop-2-en-1-ol)

• Product Name: 3-(2-methylquinolin-6-yl)prop-2-en-1-ol
• CAS No: 1604016-24-1
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 6576814
• PubChem ID: 105379748
• Update Time: 2025-06-15

3-(2-methylquinolin-6-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylquinolin-6-yl)prop-2-en-1-ol
• EN300-1848633
• 1604016-24-1

• Inchi： 1S/C13H13NO/c1-10-4-6-12-9-11(3-2-8-15)5-7-13(12)14-10/h2-7,9,15H,8H2,1H3/b3-2+
• InChI Key： YWHWSNVSNXMLQJ-NSCUHMNNSA-N
• SMILES： OC/C=C/C1C=CC2C(=CC=C(C)N=2)C=1

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(2-methylquinolin-6-yl)prop-2-en-1-ol

Introduction to 3-(2-methylquinolin-6-yl)prop-2-en-1-ol (CAS No: 1604016-24-1)

3-(2-methylquinolin-6-yl)prop-2-en-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 1604016-24-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the quinoline derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of 3-(2-methylquinolin-6-yl)prop-2-en-1-ol incorporates a propenyl alcohol moiety linked to a substituted quinoline ring, which suggests a unique set of chemical properties and reactivities that make it of interest for further exploration.

The quinoline scaffold, particularly in its substituted forms, has been extensively studied for its role in medicinal chemistry. Quinoline derivatives are renowned for their antimicrobial, antimalarial, and anti-inflammatory properties. The presence of a methyl group at the 2-position and a hydroxyl-substituted propenyl group at the 6-position of the quinoline ring in 3-(2-methylquinolin-6-yl)prop-2-en-1-ol introduces additional functional handles that can be exploited for chemical modifications and bioconjugation strategies. These structural features not only influence the compound's solubility and metabolic stability but also its interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel quinoline-based therapeutics due to their proven efficacy in treating various diseases. The compound 3-(2-methylquinolin-6-yl)prop-2-en-1-ol represents a promising candidate for further investigation, particularly in the context of developing small-molecule inhibitors or probes for enzyme targets. Its unique structural attributes may enable it to bind selectively to specific protein domains or enzymes, making it a valuable tool for drug discovery efforts.

One of the most compelling aspects of 3-(2-methylquinolin-6-yl)prop-2-en-1-ol is its potential as a building block for more complex molecules. The propenyl alcohol group provides a site for further functionalization via esterification, etherification, or oxidation reactions, allowing chemists to tailor its properties for specific applications. Similarly, the quinoline ring can be modified through various chemical transformations, such as alkylation or arylation, to enhance its biological activity or improve its pharmacokinetic profile.

The synthesis of 3-(2-methylquinolin-6-yl)prop-2-en-1-ol presents an interesting challenge due to the complexity of the quinoline core and the need for precise regioselectivity during functionalization. Advanced synthetic methodologies, including cross-coupling reactions and transition-metal catalysis, are likely employed to construct the desired molecular framework efficiently. The development of robust synthetic routes is crucial not only for laboratory-scale production but also for potential industrial-scale manufacturing if this compound were to progress into clinical development.

From a computational chemistry perspective, virtual screening and molecular docking studies have become indispensable tools for evaluating the binding affinity of small molecules like 3-(2-methylquinolin-6-ylo пропен -1 -ол) to biological targets. These computational approaches can help identify key interactions between the compound and potential drug targets, providing insights into its mechanism of action and optimizing its design for improved efficacy. Additionally, spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for characterizing the compound's structure and purity.

The pharmacological evaluation of 3-(2-methylquinolin -6 -ил пропен -1 -ол) is another critical area of focus. Preclinical studies would involve assessing its cytotoxicity, enzyme inhibition profiles, and interaction with biological pathways relevant to diseases such as cancer or infectious disorders. Given the known activities of quinoline derivatives, this compound may exhibit promising effects on targets such as kinases or transcription factors involved in disease progression. However, thorough safety assessments would be necessary before considering its translation into clinical trials.

Recent advancements in drug delivery systems have also opened new avenues for utilizing compounds like 3-(2-methylquinolin -6 -ил пропен -1 -ол). Nanotechnology-based delivery platforms can enhance the bioavailability and targeted delivery of small molecules, potentially improving their therapeutic efficacy while reducing side effects. For instance, encapsulating this compound within liposomes or polymeric nanoparticles could protect it from rapid degradation in vivo and allow for sustained release at target sites.

The environmental impact and sustainability considerations are increasingly important in modern pharmaceutical research. The synthesis and application of 3-(2-methylquinolin -6 -ил пропен -1 -ол) should be conducted with an emphasis on green chemistry principles—minimizing waste generation, using renewable resources where possible, and employing catalytic processes that reduce energy consumption. Such approaches align with broader efforts to develop more sustainable practices throughout the pharmaceutical industry.

In conclusion,3-(2-methylquinolin -6 -ил пропен -1 -ол (CAS No: 1604016–24–1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at developing novel therapeutics against various diseases. As research continues to uncover new applications for this molecule,3-(2-methylquinolin -6 -ил пропен -1 -ол) is poised to play an important role in advancing our understanding of medicinal chemistry and improving human health outcomes.